N-(4-methoxyphenyl)-1-(4-(3-methylbenzamido)benzyl)-1H-imidazole-4-carboxamide
Description
N-(4-methoxyphenyl)-1-(4-(3-methylbenzamido)benzyl)-1H-imidazole-4-carboxamide (referred to as compound X) is a novel chemical compound that has gained significant attention in the scientific community due to its potential use in medical research. This compound has been synthesized using a unique method and has shown promising results in various studies.
Scientific Research Applications
Synthesis and Characterization
Several studies have focused on the synthesis and structural elucidation of compounds similar to N-(4-methoxyphenyl)-1-(4-(3-methylbenzamido)benzyl)-1H-imidazole-4-carboxamide. For instance, Bhaskar et al. (2019) detailed the synthesis of 2-(3,4-Dimethoxyphenyl)-N-(4-methoxyphenyl)-1-propyl-1H-benzo[d]imidazole-5-carboxamide, showcasing the use of sodium dithionite as a reductive cyclizing agent, highlighting the compound's structural features through various spectroscopic methods Bhaskar et al., 2019.
Biological Activities
Research has explored the biological activities of compounds structurally related to N-(4-methoxyphenyl)-1-(4-(3-methylbenzamido)benzyl)-1H-imidazole-4-carboxamide. For example, the study by Hassan et al. (2014) synthesized 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and assessed their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, providing insights into their potential anticancer properties Hassan et al., 2014.
Antimicrobial and Antioxidant Activities
Some studies have reported on the antimicrobial and antioxidant activities of compounds bearing resemblance to N-(4-methoxyphenyl)-1-(4-(3-methylbenzamido)benzyl)-1H-imidazole-4-carboxamide. For example, Yang et al. (2015) isolated new benzamide derivatives from endophytic Streptomyces, which demonstrated significant antimicrobial and antioxidant activities Yang et al., 2015.
properties
IUPAC Name |
N-(4-methoxyphenyl)-1-[[4-[(3-methylbenzoyl)amino]phenyl]methyl]imidazole-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H24N4O3/c1-18-4-3-5-20(14-18)25(31)28-21-8-6-19(7-9-21)15-30-16-24(27-17-30)26(32)29-22-10-12-23(33-2)13-11-22/h3-14,16-17H,15H2,1-2H3,(H,28,31)(H,29,32) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PMXYHYDPDPKDKB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)NC2=CC=C(C=C2)CN3C=C(N=C3)C(=O)NC4=CC=C(C=C4)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H24N4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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